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For Researchers, Scientists, and Drug Development Professionals

Introduction
Di-2-ANEPEQ is a water-soluble, voltage-sensitive fluorescent dye widely utilized for

monitoring membrane potential changes in living cells. Its application in in vivo studies,

particularly with two-photon microscopy, enables real-time visualization of cellular electrical

activity in the context of a whole organism. This document provides detailed protocols for in

vivo staining of both cardiac and neuronal tissues with Di-2-ANEPEQ, summarizing key

experimental parameters and offering visual guides for experimental workflows.

Di-2-ANEPEQ is an amino-naphthyl-ethenyl-pyridinium (ANEP) dye that exhibits a change in

its fluorescence emission in response to alterations in the surrounding electric field. This

property makes it an excellent tool for observing action potentials and other fluctuations in

membrane potential in excitable cells like cardiomyocytes and neurons.[1][2] Its water solubility

facilitates its use in in vivo applications, allowing for systemic or localized delivery.[1][3]
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The following table summarizes the quantitative data for the in vivo staining protocols

described in this document.

Parameter
Cardiac Staining
(Intravenous)

Neuronal Staining (Topical
Application)

Animal Model Mouse Mouse/Rat

Dye Preparation 5 mM stock in deionized water
1-5 mM in artificial

cerebrospinal fluid (aCSF)

Storage -20°C, protected from light -20°C, protected from light

Administration Route Intravenous (tail vein)
Topical (direct application to

exposed brain)

Injection Volume
60-80 µL of 5 mM stock

solution
10-50 µL

Final Concentration
Estimated <200 µM in blood

volume
Not directly applicable

Incubation Time 30-60 minutes before imaging 20-60 minutes

Excitation Wavelength 910 nm (Two-Photon) ~900-920 nm (Two-Photon)

Emission Filter 575-630 nm band-pass ~560-650 nm band-pass

Experimental Protocols
Protocol 1: In Vivo Staining of Cardiomyocytes via
Intravenous Injection
This protocol is adapted from a method for intravital imaging of cardiac function at the single-

cell level in mice.[1]

Materials:

Di-2-ANEPEQ dye

Deionized water
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Anesthetized mouse

Tail vein catheter

Two-photon microscope

Procedure:

Dye Preparation:

Prepare a 5 mM stock solution of Di-2-ANEPEQ by dissolving 5 mg of the dye in 1.83 mL

of deionized water.

Aliquot and store the stock solution at -20°C, protected from light.

Animal Preparation:

Anesthetize the mouse according to your institution's approved animal care and use

protocols.

Surgically expose the heart for imaging. This may involve a thoracotomy and the use of a

tissue stabilizer to minimize motion artifacts.

Dye Administration:

Insert a catheter into the tail vein of the anesthetized mouse.

Inject 60-80 µL of the 5 mM Di-2-ANEPEQ stock solution intravenously.

Incubation:

Allow the dye to circulate and label the cell membranes for 30-60 minutes before

commencing imaging.

Two-Photon Imaging:

Position the mouse on the microscope stage.

Use a two-photon excitation wavelength of approximately 910 nm.
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Collect the epifluorescence signal using a band-pass filter between 575 and 630 nm.

Protocol 2: In Vivo Staining of Neurons via Topical
Application
This protocol is a generalized procedure for staining the brain surface, based on common

practices for in vivo two-photon imaging of the central nervous system.

Materials:

Di-2-ANEPEQ dye

Artificial cerebrospinal fluid (aCSF)

Anesthetized mouse or rat

Surgical equipment for craniotomy

Two-photon microscope

Procedure:

Dye Preparation:

Prepare a 1-5 mM working solution of Di-2-ANEPEQ in aCSF.

Store the solution at -20°C, protected from light, and warm to room temperature before

use.

Animal Preparation:

Anesthetize the animal according to approved protocols.

Perform a craniotomy to expose the brain region of interest. Ensure the dura mater is

carefully removed.

Dye Administration:
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Carefully apply 10-50 µL of the Di-2-ANEPEQ solution directly onto the exposed cortical

surface.

Incubation:

Allow the dye to penetrate the tissue for 20-60 minutes. The optimal incubation time may

need to be determined empirically.

During incubation, keep the exposed brain surface moist with aCSF.

Washing (Optional):

Gently wash the brain surface with fresh aCSF to remove excess dye and reduce

background fluorescence.

Two-Photon Imaging:

Position the animal under the two-photon microscope.

Use an excitation wavelength in the range of 900-920 nm.

Collect the fluorescence signal using a band-pass filter appropriate for Di-2-ANEPEQ's

emission spectrum (e.g., 560-650 nm).
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Caption: Workflow for in vivo cardiac staining with Di-2-ANEPEQ.
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Caption: Workflow for in vivo neuronal staining with Di-2-ANEPEQ.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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